(Z)-methyl 3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoate

• IUPAC Name: methyl 3-[(5Z)-5-benzylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoate
• InChI: InChI=1S/C14H13NO3S2/c1-18-12(16)7-8-15-13(17)11(20-14(15)19)9-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3/b11-9-
• InChI Key: YYURDKKKWRIBEH-LUAWRHEFSA-N
• Canonical SMILES: COC(=O)CCN1C(=O)C(=CC2=CC=CC=C2)SC1=S
• Isomeric SMILES: COC(=O)CCN1C(=O)/C(=C/C2=CC=CC=C2)/SC1=S
• Molecular Formula: C14H13NO3S2
• Molecular Weight: 307.4 g/mol

Description

(Z)-methyl 3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoate, also known as MBOT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives, including compounds structurally related to "(Z)-methyl 3-(5-benzylidene-4-oxo-2-thioxothiazolidin-3-yl)propanoate," exhibit a broad spectrum of biological activities, which are crucial in medicinal chemistry. Their applications range from antimicrobial, analgesic, anti-inflammatory activities to their significant role in cancer therapy.

• Anticancer Properties : Benzothiazole derivatives have been identified as potential antitumor agents. Their structural simplicity and adaptability in synthesis contribute to the development of new chemical entities targeting various cancer types. The 2-arylbenzothiazole moiety, in particular, is under investigation for its antitumor properties, showcasing the importance of benzothiazole nucleus in drug discovery (Kamal et al., 2015; Sumit et al., 2020; M. Bhat & S. L. Belagali, 2020).

• Antimicrobial and Antiviral Effects : The utility of benzothiazole derivatives extends to antimicrobial and antiviral effects, highlighting their role in addressing infectious diseases and contributing to the development of new therapeutic strategies against resistant pathogens.

• Pharmacological Enhancements : Studies have shown that modifications in the benzothiazole scaffold can lead to improved pharmacological activities. These enhancements are pivotal in the design and synthesis of novel compounds with potential therapeutic applications, underscoring the versatility of benzothiazole derivatives in medicinal chemistry (Rangappa S. Keri et al., 2015).